Cas no 68130-34-7 (Hexanedioic acid, polymer with 2,2-bis(hydroxymethyl)-1,3-propanediol, octadecanoate)

• Product Name: Hexanedioic acid, polymer with 2,2-bis(hydroxymethyl)-1,3-propanediol, octadecanoate
• CAS No: 68130-34-7
• MF: C₂₉H₅₈O₁₀
• MW: 566.764831066132
• CID: 968929
• Update Time: 2023-08-02

Hexanedioic acid, polymer with 2,2-bis(hydroxymethyl)-1,3-propanediol, octadecanoate Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, polymer with 2,2-bis(hydroxymethyl)-1,3-propanediol, octadecanoate
• 2,2-bis(hydroxymethyl)propane-1,3-diol,hexanedioic acid,octadecanoic acid
• Adipic acid, pentaerythritol polymer, stearate
• pentaerythritol adipate stearate
• ZIUHCEIEPOPBCK-UHFFFAOYSA-N
• ADIPIC ACID, POLYPENTAERYTHRITOL, STEARATE

• Inchi： 1S/C18H36O2.C6H10O4.C5H12O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;7-5(8)3-1-2-4-6(9)10;6-1-5(2-7,3-8)4-9/h2-17H2,1H3,(H,19,20);1-4H2,(H,7,8)(H,9,10);6-9H,1-4H2
• InChI Key： ZIUHCEIEPOPBCK-UHFFFAOYSA-N
• SMILES： OCC(CO)(CO)CO.OC(CCCCCCCCCCCCCCCCC)=O.OC(CCCCC(=O)O)=O

Computed Properties

• Exact Mass: 566.403
• Monoisotopic Mass: 566.403
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 25
• Complexity: 367
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 193

Experimental Properties

• Boiling Point: 359.4ºC at 760mmHg
• Flash Point: 162.4ºC
• LogP: 4.99050